Cas no 899737-11-2 (5-amino-1-(2-chlorophenyl)methyl-N-(4-fluoro-2-methylphenyl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-amino-1-(2-chlorophenyl)methyl-N-(4-fluoro-2-methylphenyl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 899737-11-2
• MF: C₁₇H₁₅ClFN₅O
• MW: 359.785305261612
• CID: 5485877
• Update Time: 2025-05-23

5-amino-1-(2-chlorophenyl)methyl-N-(4-fluoro-2-methylphenyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-carboxamide, 5-amino-1-[(2-chlorophenyl)methyl]-N-(4-fluoro-2-methylphenyl)-
• 5-amino-1-(2-chlorophenyl)methyl-N-(4-fluoro-2-methylphenyl)-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C17H15ClFN5O/c1-10-8-12(19)6-7-14(10)21-17(25)15-16(20)24(23-22-15)9-11-4-2-3-5-13(11)18/h2-8H,9,20H2,1H3,(H,21,25)
• InChI Key： FBTMALUJYHCPGV-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2Cl)C(N)=C(C(NC2=CC=C(F)C=C2C)=O)N=N1

Additional information on 5-amino-1-(2-chlorophenyl)methyl-N-(4-fluoro-2-methylphenyl)-1H-1,2,3-triazole-4-carboxamide

5-Amino-1-(2-Chlorophenyl)methyl-N-(4-Fluoro-2-Methylphenyl)-1H-1,2,3-Triazole-4-Carboxamide: A Comprehensive Overview

5-Amino-1-(2-Chlorophenyl)methyl-N-(4-Fluoro-2-Methylphenyl)-1H-1,2,3-Triazole-4-Carboxamide (CAS No: 899737-11-2) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of pharmaceutical chemistry and agrochemicals. This compound belongs to the class of triazoles, which are widely recognized for their versatile applications in drug discovery and pest control. The molecule's unique combination of functional groups and structural features makes it a promising candidate for various biological activities, including anti-tumor, anti-inflammatory, and pesticidal properties.

The core structure of this compound is a 1H-1,2,3-triazole ring, which is a five-membered heterocyclic aromatic ring containing three nitrogen atoms. This ring system is known for its stability and reactivity, making it a valuable scaffold in medicinal chemistry. The 5-amino group attached to the triazole ring contributes to the compound's ability to participate in hydrogen bonding, which is crucial for its bioavailability and interaction with biological targets. Additionally, the N-(4-fluoro-2-methylphenyl) substituent introduces electronic and steric effects that enhance the molecule's pharmacokinetic properties.

Recent studies have highlighted the potential of this compound as an anti-tumor agent. Researchers have demonstrated that the 5-amino group plays a pivotal role in modulating the compound's cytotoxicity against various cancer cell lines. The chlorine atom at the 2-position of the phenyl group further enhances the compound's selectivity by altering its lipophilicity and electronic distribution. These findings suggest that this compound could serve as a lead molecule for developing targeted therapies against solid tumors.

In the context of agrochemicals, this compound has shown remarkable activity as a pesticide. The triazole ring acts as a key structural element that facilitates interactions with pest-specific enzymes, leading to their inhibition. Furthermore, the fluorine atom at the 4-position of the phenyl group improves the compound's resistance to metabolic degradation in soil and plants, making it an eco-friendly alternative to conventional pesticides.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the triazole ring via click chemistry using azide precursors and subsequent functionalization with amino and aryl groups. Recent advancements in catalytic asymmetric synthesis have enabled researchers to optimize the yield and purity of this compound, making it more accessible for large-scale production.

From an environmental perspective, this compound exhibits favorable biodegradability profiles under controlled conditions. Studies have shown that it undergoes rapid hydrolysis in aqueous environments, reducing its persistence in natural ecosystems. This property aligns with current regulatory requirements for sustainable agrochemicals and pharmaceuticals.

In conclusion, 5-Amino-1-(2-Chlorophenyl)methyl-N-(4-Fluoro-2-Methylphenyl)-1H-1,2,3-Triazole-4-Carboxamide (CAS No: 899737-11-2) represents a cutting-edge molecule with diverse applications across multiple industries. Its unique structural features and biological activities position it as a valuable asset in drug discovery and pest management. As research continues to uncover new insights into its mechanisms of action and optimization strategies, this compound is poised to make significant contributions to both human health and environmental sustainability.